![molecular formula C17H16ClN3O B2622638 2-((6-Chloro-4-phenylquinazolin-2-yl)(methyl)amino)ethanol CAS No. 333769-43-0](/img/structure/B2622638.png)
2-((6-Chloro-4-phenylquinazolin-2-yl)(methyl)amino)ethanol
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Overview
Description
Mechanism of Action
Target of Action
Quinazoline derivatives have been known to exhibit anti-tubercular activity
Mode of Action
Quinazoline derivatives have been known to interact with their targets, leading to changes that result in their biological activity
Biochemical Pathways
Quinazoline derivatives have been known to affect various biochemical pathways, leading to their observed biological effects
Result of Action
Quinazoline derivatives have been known to exhibit biological activity, including anti-tubercular activity
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-((6-Chloro-4-phenylquinazolin-2-yl)(methyl)amino)ethanol in lab experiments is its potential to selectively target certain enzymes or signaling pathways. However, one limitation of this compound is that it may have off-target effects that could complicate experimental results.
Future Directions
There are a number of potential future directions for research on 2-((6-Chloro-4-phenylquinazolin-2-yl)(methyl)amino)ethanol. Some possible areas of focus include further studies on the compound's mechanism of action, its potential applications in cancer treatment, and its potential use as a tool for studying certain signaling pathways in the body. Additionally, researchers may explore ways to modify the chemical structure of this compound in order to improve its efficacy and reduce any unwanted side effects.
Synthesis Methods
The synthesis of 2-((6-Chloro-4-phenylquinazolin-2-yl)(methyl)amino)ethanol involves a multi-step process that typically begins with the reaction of 6-chloro-4-phenylquinazoline with methylamine. This intermediate product is then reacted with ethylene oxide to produce the final compound.
Scientific Research Applications
2-((6-Chloro-4-phenylquinazolin-2-yl)(methyl)amino)ethanol has been the subject of numerous scientific studies due to its potential applications in a variety of research areas. Some of the most promising areas of research include cancer treatment, neurological disorders, and cardiovascular disease.
properties
IUPAC Name |
2-[(6-chloro-4-phenylquinazolin-2-yl)-methylamino]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3O/c1-21(9-10-22)17-19-15-8-7-13(18)11-14(15)16(20-17)12-5-3-2-4-6-12/h2-8,11,22H,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEZFASPVOPOLHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)C1=NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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